Cas no 62564-45-8 (Benzenesulfonic acid, 3-amino-4-chloro-2,5-dimethyl-)

• Product Name: Benzenesulfonic acid, 3-amino-4-chloro-2,5-dimethyl-
• CAS No: 62564-45-8
• MF: C₈H₁₀ClNO₃S
• MW: 235.687900066376
• CID: 440081
• PubChem ID: 12338305
• Update Time: 2025-04-19

Benzenesulfonic acid, 3-amino-4-chloro-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 3-amino-4-chloro-2,5-dimethyl-
• 3-amino-4-chloro-2,5-dimethylbenzenesulfonic acid
• 3-Amino-4-chloro-2,5-dimethylbenzene-1-sulfonic acid
• 62564-45-8
• DTXSID10491647

• Inchi： 1S/C8H10ClNO3S/c1-4-3-6(14(11,12)13)5(2)8(10)7(4)9/h3H,10H2,1-2H3,(H,11,12,13)
• InChI Key： BUGRVDFHZHCDTR-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC(=C(C)C=1N)S(=O)(=O)O

Computed Properties

• Exact Mass: 235.0071
• Monoisotopic Mass: 235.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 80.39